- Preparation of novel diazaspiroalkanes for treatment of CCR8 mediated diseases, World Intellectual Property Organization, , ,
Cas no 929302-18-1 (Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride)
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride
- 2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nonane HCL
- 2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nonane hydrochloride
- 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, (Hydrochloride) (1:1)
- 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride
- 2,7-DIAZASPIRO[3.5]NONANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE (1:1)
- SZACTFROZQQOJB-UHFFFAOYSA-N
- C12H22N2O2.ClH
- 4099AH
- MB07830
- AM90272
- 2-Boc-2,7-diazaspiro[3.5]nonane HCl
- OR315434
- AB1006372
- ST2413861
- 2-N-Boc-2,7-diazaspiro[3.5]nonane hydrochloride
- 2-(tert-Butoxycarbonyl)-2,7-diazaspiro[3.5]nonaneoxalate
- tert-butyl 2,7-diazaspiro[3.
- Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride
-
- MDL: MFCD09835396
- Inchi: 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-8-12(9-14)4-6-13-7-5-12;/h13H,4-9H2,1-3H3;1H
- InChI Key: SZACTFROZQQOJB-UHFFFAOYSA-N
- SMILES: Cl.O=C(N1CC2(CCNCC2)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 140.13100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 269
- Topological Polar Surface Area: 41.6
Experimental Properties
- PSA: 15.27000
- LogP: 0.56830
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Security Information
- Hazard Statement: H302-H315-H319-H332-H335
- Storage Condition:Inert atmosphere,2-8°C
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YT466-200mg |
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride |
929302-18-1 | 95% | 200mg |
358.0CNY | 2021-08-04 | |
| Chemenu | CM139095-1g |
tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride |
929302-18-1 | 95% | 1g |
$199 | 2021-08-05 | |
| Chemenu | CM139095-5g |
tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride |
929302-18-1 | 95% | 5g |
$510 | 2021-08-05 | |
| Chemenu | CM139095-10g |
tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride |
929302-18-1 | 95% | 10g |
$764 | 2021-08-05 | |
| TRC | B700508-100mg |
tert-Butyl 2,7-Diazaspiro[3.5]nonane-2-carboxylate Hydrochloride |
929302-18-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B700508-500mg |
tert-Butyl 2,7-Diazaspiro[3.5]nonane-2-carboxylate Hydrochloride |
929302-18-1 | 500mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B700508-1g |
tert-Butyl 2,7-Diazaspiro[3.5]nonane-2-carboxylate Hydrochloride |
929302-18-1 | 1g |
$ 210.00 | 2022-06-06 | ||
| Apollo Scientific | OR315434-1g |
2,7-Diazaspiro[3.5]nonane-2-carboxylicacid, 1,1-dimethylethylester, hydrochloride |
929302-18-1 | 95% | 1g |
£157.00 | 2025-02-20 | |
| TRC | B700508-250mg |
tert-Butyl 2,7-Diazaspiro[3.5]nonane-2-carboxylate Hydrochloride |
929302-18-1 | 250mg |
$ 92.00 | 2023-04-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T61500-250mg |
tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride |
929302-18-1 | 95% | 250mg |
¥215.0 | 2023-09-06 |
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Methanol ; pH 6 - 7
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Raw materials
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Preparation Products
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride (CAS No. 929302-18-1): A Comprehensive Overview
Tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride, identified by its CAS number 929302-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic diamine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound’s molecular framework, featuring a spirocyclic core and functionalized carboxylate and tert-butyl groups, makes it a promising candidate for further exploration in various therapeutic contexts.
The spirocyclic structure of Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride contributes to its distinct chemical properties, including enhanced stability and bioavailability. These attributes are particularly valuable in the design of bioactive molecules that require robust structural integrity while maintaining efficient absorption and distribution within biological systems. The presence of the diazaspiro moiety also suggests potential interactions with biological targets, making this compound a fertile ground for investigation in rational drug design.
In recent years, there has been growing interest in spirocyclic compounds due to their versatile pharmacological profiles. Spirocycles are known for their ability to exhibit conformational rigidity, which can be leveraged to optimize binding affinity and selectivity against specific biological targets. The tert-butyl group in the molecule further enhances its potential as a pharmacophore by providing steric hindrance and improving metabolic stability. These features collectively position Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride as a compelling scaffold for the development of novel therapeutic agents.
Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Heterocycles, such as those found in Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride, often exhibit favorable pharmacokinetic properties and can serve as key structural elements in the development of small-molecule drugs. The diazaspiro motif, in particular, has shown promise in modulating enzyme activity and receptor binding, making it a valuable component in the quest for new therapeutic interventions.
The carboxylate group in the compound’s structure also offers opportunities for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Carboxylate groups are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for optimizing binding affinities and selectivity. Additionally, the hydrochloride salt form of this compound enhances its solubility and bioavailability, facilitating its use in various experimental and clinical settings.
Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with potential biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, guiding the design of more effective derivatives with improved pharmacological profiles.
The potential applications of Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride extend across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular interactions are critical. The compound’s ability to modulate biological pathways while maintaining favorable pharmacokinetic properties positions it as a promising candidate for further clinical investigation.
In conclusion, Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride (CAS No. 929302-18-1) represents a significant advancement in pharmaceutical chemistry. Its distinctive structural attributes and potential applications make it a valuable asset in the ongoing effort to develop innovative therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.
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